Cas no 453550-46-4 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate
• CAS No: 453550-46-4
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 6308571
• PubChem ID: 866919
• Update Time: 2025-06-08

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 3,5-dimethylbenzoate
• Oprea1_191753
• F0624-0039
• 453550-46-4
• AKOS002476225

• Inchi： 1S/C17H15N3O3/c1-11-7-12(2)9-13(8-11)17(22)23-10-20-16(21)14-5-3-4-6-15(14)18-19-20/h3-9H,10H2,1-2H3
• InChI Key： GJNIRWXCWAXBQX-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)C=C(C)C=1)=O)CN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate

Introduction to (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate (CAS No. 453550-46-4)

(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate (CAS No. 453550-46-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of benzotriazinones and is characterized by its distinctive structural features, which include a benzotriazinone core and a substituted benzoate moiety. The combination of these functional groups imparts a range of chemical and biological properties that make it an intriguing candidate for various applications.

The benzotriazinone core is a well-known scaffold in medicinal chemistry due to its ability to form stable complexes with metal ions and its potential for modulating biological processes. The presence of the 3,5-dimethylbenzoate group further enhances the compound's lipophilicity and solubility, making it suitable for use in both aqueous and organic media. These properties are particularly advantageous in the development of new drugs and materials.

Recent studies have highlighted the potential of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins responsible for inflammation and pain.

In addition to its anti-inflammatory properties, (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate has also been investigated for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The synthesis of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate has been extensively studied and optimized to ensure high yields and purity. One common synthetic route involves the reaction of 4-hydroxybenzotriazine with methyl 3,5-dimethylbenzoate in the presence of a suitable coupling reagent such as dicyclohexylcarbodiimide (DCC). This method provides a straightforward and efficient pathway to the target compound.

The physical and chemical properties of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate have been thoroughly characterized using various analytical techniques. High-performance liquid chromatography (HPLC) has been employed to determine its purity and stability under different conditions. Nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its molecular structure and conformation. These data are crucial for understanding the behavior of the compound in both solution and solid phases.

In terms of safety and environmental impact, (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate has been evaluated according to standard protocols. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations and does not pose significant environmental risks when used responsibly. However, as with any chemical compound, proper handling and disposal practices should be followed to ensure safety.

The potential applications of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in the development of advanced coatings and polymers due to its excellent thermal stability and resistance to degradation. These properties make it suitable for applications where durability and performance are critical.

Overall, (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,5-dimethylbenzoate (CAS No. 453550-46-4) represents a promising molecule with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.